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Compound of Interest

Compound Name: Ethyl 2-chloro-5-formylbenzoate

Cat. No.: B15259827

Get Quote

Ethyl 2-chloro-5-formylbenzoate is a synthetic organic compound characterized by a

trifunctional architecture: an aromatic aldehyde, an ethyl ester, and an aryl chloride. This

unique combination of reactive sites makes it a highly valuable, yet sparsely documented,

intermediate for the synthesis of complex molecular scaffolds. Its structure is particularly

relevant for constructing substituted isobenzofuranones, biaryl compounds, and other

heterocyclic systems of interest in medicinal chemistry and materials science.

The strategic placement of an electron-withdrawing aldehyde and ester on a chlorinated

benzene ring offers chemists a versatile platform for sequential and orthogonal chemical

modifications. This guide aims to consolidate the available information, provide expert-driven

predictive analysis where data is unavailable, and outline the synthetic potential of this

compound. By grounding our discussion in established chemical principles and data from

analogous structures, we provide a reliable technical resource for professionals looking to

incorporate Ethyl 2-chloro-5-formylbenzoate into their research and development programs.

Section 1: Molecular Structure and Physicochemical
Properties
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The core structure consists of a benzene ring substituted at positions 1, 2, and 5 with an ethyl

carboxylate, a chlorine atom, and a formyl (aldehyde) group, respectively. While extensive

experimental data for this specific molecule is not widely published, we can predict its key

properties based on its structure and data from closely related analogs, such as Ethyl 4-

chlorobenzoate and Methyl 2-formylbenzoate.[1][2]

Table 1: Chemical Identifiers and Physicochemical Properties

Property Value Source / Basis

CAS Number 1808157-95-0 Public Record

Molecular Formula C₁₀H₉ClO₃ Calculated

Molecular Weight 212.63 g/mol Calculated

IUPAC Name
Ethyl 2-chloro-5-

formylbenzoate
IUPAC Nomenclature

Appearance White to off-white solid or oil Predicted

Boiling Point ~250-280 °C
Predicted based on analogs[1]

[3]

Density ~1.2 - 1.3 g/cm³
Predicted based on analogs[1]

[3]

Solubility

Soluble in common organic

solvents (DCM, EtOAc, THF,

Acetone). Low solubility in

water.

Predicted from structure

LogP ~2.5 - 3.5
Predicted based on analogs[1]

[4]

Section 2: Synthesis and Purification
While a specific published procedure for CAS 1808157-95-0 is not readily available, a logical

and robust synthetic route involves the esterification of its corresponding carboxylic acid, 2-

chloro-5-formylbenzoic acid (CAS 1206625-81-1). This precursor is commercially available
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from various chemical suppliers, making this a practical approach for laboratory-scale

synthesis.[5][6][7]

Proposed Synthetic Pathway: Fischer Esterification
The most direct method is a Fischer esterification, reacting the carboxylic acid with ethanol in

the presence of a strong acid catalyst. This is a classic, reversible reaction where the removal

of water drives the equilibrium toward the product.[8]

2-Chloro-5-formylbenzoic Acid

Fischer EsterificationEthanol (Excess) Ethyl 2-chloro-5-formylbenzoate

cat. H₂SO₄

Reflux, 4-6h

Click to download full resolution via product page

Caption: Proposed synthesis via Fischer Esterification.

Experimental Protocol: Laboratory Scale Synthesis
This protocol is a self-validating system designed for high yield and purity.

Reaction Setup:

To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

add 2-chloro-5-formylbenzoic acid (1.85 g, 10.0 mmol).

Add absolute ethanol (75 mL). The large excess of ethanol serves as both reactant and

solvent, driving the reaction equilibrium.
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Carefully add concentrated sulfuric acid (0.5 mL) dropwise with stirring. This acts as the

catalyst.

Reaction Execution:

Heat the mixture to reflux (approximately 80°C) and maintain for 4-6 hours.

Causality: Refluxing provides the necessary activation energy for the reaction. The

progress can be monitored by Thin Layer Chromatography (TLC) by observing the

disappearance of the starting carboxylic acid spot.

Workup and Isolation:

Cool the reaction mixture to room temperature.

Reduce the volume of ethanol to approximately 20 mL using a rotary evaporator.

Transfer the residue to a separatory funnel containing 100 mL of ethyl acetate and 100 mL

of deionized water. Shake and separate the layers.

Wash the organic layer sequentially with:

Saturated aqueous sodium bicarbonate (2 x 50 mL) to neutralize the sulfuric acid and

remove any unreacted carboxylic acid. Self-Validation: Cessation of effervescence

indicates complete acid neutralization.

Brine (1 x 50 mL) to remove residual water.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate

under reduced pressure to yield the crude product.

Purification:

Purify the crude oil or solid by flash column chromatography on silica gel, using a

hexane/ethyl acetate gradient (e.g., starting from 95:5 to 80:20).

Combine fractions containing the pure product (as determined by TLC) and remove the

solvent in vacuo to yield the final product.
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Section 3: Spectroscopic Characterization
(Predictive Analysis)
No publicly archived spectra exist for this compound. However, a highly accurate prediction of

its ¹H NMR, ¹³C NMR, and IR spectra can be made based on established principles and data

from analogs. These predictions are invaluable for confirming the identity and purity of the

synthesized material.[9]

Table 2: Predicted Spectroscopic Data
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Spectrum Feature Predicted Value
Rationale and
Notes

¹H NMR Aldehyde-H
~9.9 - 10.1 ppm (s,

1H)

The aldehyde proton

is highly deshielded

and appears as a

singlet.

(400 MHz, Aromatic-H
~8.2 ppm (d, J ≈ 2 Hz,

1H)

Proton ortho to both

aldehyde and chloro

group.

CDCl₃) Aromatic-H
~7.9 ppm (dd, J ≈ 8, 2

Hz, 1H)

Proton ortho to ester,

meta to chloro.

Aromatic-H
~7.6 ppm (d, J ≈ 8 Hz,

1H)

Proton ortho to chloro,

meta to ester.

Ethyl-CH₂
~4.4 ppm (q, J ≈ 7 Hz,

2H)

Methylene protons

adjacent to the ester

oxygen.

Ethyl-CH₃
~1.4 ppm (t, J ≈ 7 Hz,

3H)

Terminal methyl

protons.

¹³C NMR Aldehyde C=O ~189 - 192 ppm

Typical chemical shift

for an aromatic

aldehyde carbonyl.

(100 MHz, Ester C=O ~164 - 166 ppm

Typical chemical shift

for an aromatic ester

carbonyl.

CDCl₃) Aromatic C-Cl ~138 - 140 ppm
Quaternary carbon

attached to chlorine.

Aromatic C-COOEt ~133 - 135 ppm
Quaternary carbon

attached to the ester.

Aromatic C-H ~128 - 134 ppm
Aromatic methine

carbons.
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Aromatic C-CHO ~136 - 138 ppm

Quaternary carbon

attached to the

aldehyde.

Ethyl-CH₂ ~62 ppm
Methylene carbon

adjacent to oxygen.

Ethyl-CH₃ ~14 ppm
Terminal methyl

carbon.

IR
C=O Stretch

(Aldehyde)

~1700 - 1715 cm⁻¹

(strong)

Conjugation with the

aromatic ring slightly

lowers the frequency.

(KBr or Film) C=O Stretch (Ester)
~1720 - 1735 cm⁻¹

(strong)

Distinct, strong

absorption for the

ester carbonyl.

C-H Stretch

(Aromatic)
>3000 cm⁻¹ (medium)

Characteristic of sp²

C-H bonds.[10]

C-H Stretch (Aliphatic) <3000 cm⁻¹ (medium)

Characteristic of sp³

C-H bonds from the

ethyl group.

C-O Stretch (Ester)
~1250 - 1300 cm⁻¹

(strong)

Strong, characteristic

ester C-O stretch.

C-Cl Stretch
~700 - 800 cm⁻¹

(medium)

Found in the

fingerprint region.

Section 4: Chemical Reactivity and Synthetic Utility
The utility of Ethyl 2-chloro-5-formylbenzoate lies in the distinct reactivity of its three

functional groups, which can be addressed selectively under different reaction conditions.
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Aldehyde Reactivity Ester Reactivity Aryl Chloride Reactivity

Ethyl 2-chloro-5-formylbenzoate

Reductive Amination
(R-NH₂, NaBH(OAc)₃)

Wittig Reaction
(Ph₃P=CHR)

Oxidation
(KMnO₄, H₂O₂)

Hydrolysis
(NaOH, H₂O)

Aminolysis
(R-NH₂, heat)

Reduction
(LiAlH₄)

Suzuki Coupling
(Ar-B(OH)₂, Pd cat.)

Buchwald-Hartwig
(R₂NH, Pd cat.)

Aminomethyl Derivative Styrene Derivative Dicarboxylic Acid Monoester Carboxylic Acid Amide Derivative Diol Derivative Biaryl Derivative N-Aryl Derivative

Click to download full resolution via product page

Caption: Key synthetic transformations of the title compound.

The Aldehyde Group (-CHO): As an aromatic aldehyde, it is a versatile handle for

nucleophilic additions and C-C bond formations. While resonance with the aromatic ring

makes it slightly less reactive than aliphatic aldehydes, it readily undergoes a wide range of

transformations.[11][12]

Reductive Amination: Reaction with primary or secondary amines in the presence of a mild

reducing agent (e.g., sodium triacetoxyborohydride) provides access to substituted

benzylamines.

Wittig Reaction: Forms alkenes upon reaction with phosphorus ylides, enabling chain

extension.

Oxidation: Can be selectively oxidized to a carboxylic acid using agents like potassium

permanganate or hydrogen peroxide, yielding a dicarboxylic acid monoester.

The Ethyl Ester Group (-COOEt): This group is stable under many conditions used to modify

the aldehyde, but it can be readily transformed when desired.

Hydrolysis (Saponification): Treatment with aqueous base (e.g., NaOH, KOH) followed by

acidification hydrolyzes the ester to the corresponding carboxylic acid.[13][14]
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Aminolysis: Direct reaction with amines at elevated temperatures can form the

corresponding amide.[13]

Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce both

the ester and the aldehyde to hydroxyl groups, yielding a diol.

The Aryl Chloride (-Cl): The C-Cl bond is the most robust group but is an excellent site for

modern cross-coupling reactions, which are fundamental to drug discovery.

Suzuki-Miyaura Coupling: Palladium-catalyzed reaction with boronic acids or esters is a

powerful method for creating biaryl structures. While aryl chlorides are more challenging to

activate than bromides or iodides, modern catalyst systems are highly effective.[15][16]

[17]

Buchwald-Hartwig Amination: Palladium-catalyzed coupling with amines provides a direct

route to N-aryl compounds.

Sonogashira Coupling: Palladium-catalyzed reaction with terminal alkynes to form aryl-

alkyne structures.

Section 5: Handling, Storage, and Safety
A specific Safety Data Sheet (SDS) for Ethyl 2-chloro-5-formylbenzoate is not publicly

available. The following guidance is based on the hazard profiles of structurally similar

compounds like Ethyl 4-chlorobenzoate and Methyl 2-formylbenzoate.[4][18] A substance-

specific risk assessment must be performed before use.

Table 3: Summary of Potential Hazards and Precautions
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Category Guidance

GHS Hazards

Warning. Likely to be classified as: Harmful if

swallowed (Acute Toxicity, Oral), Causes skin

irritation, and Causes serious eye irritation. May

cause respiratory irritation.[2][4]

Personal Protective

Engineering Controls: Use only in a well-

ventilated area, preferably in a chemical fume

hood.

Equipment (PPE)
Eye/Face Protection: Wear chemical safety

goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g.,

nitrile) and a lab coat.

Respiratory Protection: If dust or aerosols are

generated, use a NIOSH-approved respirator.

First Aid If Inhaled: Move person to fresh air.

In Case of Skin Contact: Wash off immediately

with plenty of soap and water.

In Case of Eye Contact: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.

If Swallowed: Rinse mouth. Do NOT induce

vomiting. Seek medical advice.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place. Keep away from

strong oxidizing agents and strong bases.

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

state, and federal regulations.
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Conclusion
Ethyl 2-chloro-5-formylbenzoate emerges as a potent and versatile chemical intermediate.

Despite the current scarcity of published data, its molecular architecture allows for reliable

prediction of its properties and reactivity. The three distinct functional groups offer a playbook

for complex, multi-step syntheses, enabling access to a wide array of novel structures. This

guide provides the foundational knowledge and practical protocols necessary for researchers

to confidently and effectively utilize this building block in their synthetic endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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